Cas no 1803725-13-4 (3,4-Dichloro-5-fluorobenzyl chloride)

• Product Name: 3,4-Dichloro-5-fluorobenzyl chloride
• CAS No: 1803725-13-4
• MF: C₇H₄Cl₃F
• MW: 213.464062690735
• CID: 4705605
• Update Time: 2025-05-24

3,4-Dichloro-5-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-fluorobenzyl chloride

• Inchi： 1S/C7H4Cl3F/c8-3-4-1-5(9)7(10)6(11)2-4/h1-2H,3H2
• InChI Key： VBHCJOSQXYDYQE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-5-fluorobenzyl chloride

Recent Advances in the Application of 3,4-Dichloro-5-fluorobenzyl chloride (CAS: 1803725-13-4) in Chemical Biology and Pharmaceutical Research

3,4-Dichloro-5-fluorobenzyl chloride (CAS: 1803725-13-4) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and radiopharmaceuticals. Recent studies have highlighted its role in the development of novel therapeutic candidates, particularly in the fields of oncology and infectious diseases. The unique electronic and steric properties imparted by the fluorine and chlorine substituents make this compound a valuable building block for structure-activity relationship (SAR) studies and drug design.

One of the most notable applications of 3,4-Dichloro-5-fluorobenzyl chloride is its use in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors targeting the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The researchers utilized this compound to introduce a fluorobenzyl moiety into the inhibitor scaffold, resulting in improved binding affinity and metabolic stability. The study reported a significant reduction in tumor growth in preclinical models, underscoring the potential of this compound in oncology drug discovery.

In addition to its role in kinase inhibitor development, 3,4-Dichloro-5-fluorobenzyl chloride has been employed in the synthesis of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the use of this compound to create a series of novel benzyl chloride derivatives with potent activity against drug-resistant bacterial strains. The incorporation of the fluorine atom was found to enhance membrane permeability, leading to improved efficacy against Gram-positive pathogens. These findings suggest that derivatives of this compound could serve as promising candidates for addressing the growing challenge of antibiotic resistance.

Another emerging application of 3,4-Dichloro-5-fluorobenzyl chloride is in the field of radiopharmaceuticals. Researchers have exploited its reactive benzyl chloride group to conjugate radioactive isotopes, such as fluorine-18, for positron emission tomography (PET) imaging. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful synthesis of a fluorine-18 labeled probe using this compound, which exhibited high tumor uptake and favorable pharmacokinetics in murine models. This advancement opens new avenues for non-invasive cancer diagnostics and theranostics.

Despite its promising applications, the synthesis and handling of 3,4-Dichloro-5-fluorobenzyl chloride present certain challenges. Recent efforts have focused on optimizing its production to improve yield and purity while minimizing environmental impact. A 2023 Green Chemistry article detailed a novel catalytic process that reduces the use of hazardous reagents and generates fewer byproducts. This sustainable approach aligns with the pharmaceutical industry's growing emphasis on green chemistry principles.

In conclusion, 3,4-Dichloro-5-fluorobenzyl chloride (CAS: 1803725-13-4) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse bioactive molecules with potential therapeutic and diagnostic applications. Ongoing research efforts are expected to further expand its utility and address current limitations in synthesis and scalability. As the field progresses, this compound is likely to remain a valuable tool for drug discovery and development.